4-(1H-Pyridin-2-one)phenylboronic acid pinacol ester

• CAS No.: 832735-55-4
• Molecular Formula: C17H20BNO3
• Molecular Weight: 297.2 g/mol
• IUPAC Name: 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridin-2-one
• InChI: InChI=1S/C17H20BNO3/c1-16(2)17(3,4)22-18(21-16)13-8-10-14(11-9-13)19-12-6-5-7-15(19)20/h5-12H,1-4H3
• InChI Key: DJLVQTFTCNZJAN-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)N3C=CC=CC3=O

Description

4-(1H-Pyridin-2-one)phenylboronic acid pinacol ester is a specialized boronic ester derivative designed for advanced research applications. As a critical building block in modern organic synthesis, this compound is primarily used in transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to facilitate the formation of carbon-carbon bonds . This reaction is a cornerstone in the construction of complex organic molecules, including pharmaceuticals, agrochemicals, and organic materials. Boronic esters, like this pinacol ester, are often chosen over boronic acids for their superior stability and handling properties, making them valuable reagents in multi-step synthetic sequences . The structure of this particular compound, which incorporates a pyridinone moiety, suggests its potential utility in creating molecules with specific biological or electronic functions. Researchers may employ it in developing active pharmaceutical ingredients (APIs), ligands for catalysis, or functional polymers. This product is intended For Research Use Only and is not approved for use in humans, animals, or as a diagnostic agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key phenylboronic acid pinacol ester derivatives and their distinguishing features:

Compound Name	Substituent	Key Properties	Applications	References
4-(Hydroxymethyl)phenylboronic acid pinacol ester (HPAP)	-CH2OH	ROS-sensitive; forms acrylic acid upon oxidation	Drug delivery (e.g., dexamethasone, moxifloxacin), ROS scavenging in diabetic wounds
4-(Aminomethyl)phenylboronic acid pinacol ester	-CH2NH2	Amine functionality for conjugation; cleavable via oxidative conditions	Fluorescent probe synthesis (e.g., thioureido-methylphenylboronic acid)
3-Fluoro-4-(N-morpholinomethyl)phenylboronic acid pinacol ester	-F, -CH2-morpholine	Fluorine enhances lipophilicity; morpholine aids targeting	Biomedical imaging and targeted therapy
4-(3,3-Dimethylureido)phenylboronic acid pinacol ester	-NH-C(=O)-N(CH3)2	Urea group for hydrogen bonding; stable in physiological conditions	Enzyme inhibition studies, polymer functionalization
4-(2-Oxo-1-pyrrolidinyl)phenylboronic acid pinacol ester	-pyrrolidinone	Cyclic amide enhances solubility and biocompatibility	Medicinal chemistry (e.g., kinase inhibitors)

Solubility Comparison

Pinacol esters universally exhibit higher solubility than their parent boronic acids. For example:

• Phenylboronic acid : Solubility in acetone = 0.25 mol/L; in methylcyclohexane = 0.01 mol/L.
• Phenylboronic acid pinacol ester: Solubility in acetone = 0.98 mol/L; in methylcyclohexane = 0.15 mol/L .

Reactivity and Stability

• ROS Sensitivity : HPAP and PBAP (phenylboronic acid pinacol ester) degrade under H2O2 or peroxynitrite, releasing therapeutic payloads. The pyridin-2-one variant may exhibit slower oxidation kinetics due to electron-withdrawing effects .
• pH Sensitivity : Esters with electron-donating groups (e.g., -OH, -NH2) show enhanced pH-responsive behavior. The pyridin-2-one’s lactam structure could stabilize the boronate ester under acidic conditions .

Research Findings and Data Tables

Table 1: Solubility of Select Esters in Organic Solvents

Compound	Chloroform (mol/L)	Acetone (mol/L)	Methylcyclohexane (mol/L)
Phenylboronic acid	0.18	0.25	0.01
Phenylboronic acid pinacol ester	1.02	0.98	0.15
Azaester analogue	1.20	0.85	0.10

Data from solubility studies using dynamic methods .

Table 2: ROS-Triggered Drug Release Efficiency

Carrier System	Payload	ROS Source	Release Efficiency (%)
HPAP-Oxi-αCD	Moxifloxacin	H2O2 (1 mM)	92 ± 3
PBAP-ACD	Dexamethasone	ONOO− (0.5 mM)	85 ± 4

Data from in vitro degradation assays .

Q & A

Q. What are the key challenges in determining the solubility of 4-(1H-Pyridin-2-one)phenylboronic acid pinacol ester, and how can these be addressed experimentally?

Solubility determination is complicated by the compound’s tendency to form micellar systems and dehydration upon heating, which alters its thermodynamic stability. Experimental protocols should use rigorously dried solvents (e.g., methylcyclohexane, acetone) and employ synthetic methods where turbidity disappearance is monitored during controlled heating . NMR purity checks (¹H and ¹¹B) are critical to confirm the integrity of the ester form before solubility studies .

Q. What synthetic strategies are recommended for preparing boronic acid pinacol esters like this compound?

General synthesis involves reacting phenylboronic acids with pinacol in the presence of dehydrating agents under inert conditions. For derivatives with heterocyclic substituents (e.g., pyridinone), Suzuki-Miyaura coupling or multi-step functionalization is often required. Key steps include purification via column chromatography and validation by NMR to ensure minimal residual anhydride contamination .

Q. How should researchers handle safety concerns associated with this compound?

The ester is harmful upon inhalation, skin contact, or ingestion. Immediate decontamination involves washing affected areas with copious water (≥15 minutes). Work should be conducted in fume hoods with PPE (gloves, lab coats), and waste must be disposed of as hazardous organic boronate .

Q. What analytical techniques are essential for characterizing this compound?

• NMR spectroscopy : ¹H and ¹¹B NMR confirm structural integrity and detect boronic acid/anhydride impurities .
• XRD : Resolves crystallinity and verifies boronic ester stability during storage .
• HPLC-MS : Monitors purity and detects hydrolysis byproducts under varying pH conditions .

Advanced Research Questions

Q. How do substituents on the aromatic ring influence the hydrolysis kinetics of this boronic ester in physiological conditions?

Hydrolysis rates are pH-dependent and accelerate at physiological pH (7.4). Electron-withdrawing groups (e.g., pyridinone) stabilize the boronate intermediate, delaying hydrolysis, while electron-donating groups (e.g., methoxy) increase reactivity. Kinetic studies using UV-Vis (e.g., nitrophenol release at 400 nm) can quantify reaction rates .

Q. What role does this compound play in designing covalent organic frameworks (COFs) for catalytic applications?

The boronic ester moiety enables reversible covalent bonding with diols, facilitating the synthesis of porous COFs. For example, staggered or eclipsed graphitic layers (surface areas: 711–1590 m²/g) can be engineered for H₂O₂ sensing or drug delivery. Stability tests at 500–600°C confirm thermal resilience .

Q. How can contradictions in thermodynamic data (e.g., melting points) be resolved for this compound?

Discrepancies arise from dehydration during open-vessel heating, which converts the ester to anhydride. Differential Scanning Calorimetry (DSC) in sealed pans under inert atmospheres provides accurate melting parameters. Comparative studies with pure anhydride controls are recommended .

Q. What methodologies optimize its use in Suzuki-Miyaura cross-coupling reactions for drug discovery?

• Catalyst selection : Pd(dppf)Cl₂ improves yield (e.g., 94% in THF/water at 75°C) .
• Solvent systems : Tetrahydrofuran (THF) with aqueous K₃PO₄ enhances solubility and reactivity.
• Purification : Gradient elution chromatography removes Pd residues and unreacted boronic esters .